![molecular formula C10H17NO2S B7585174 3-Methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one](/img/structure/B7585174.png)
3-Methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one
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Overview
Description
3-Methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one, also known as MSOP, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of pyrrolidin-2-one derivatives and has been found to have various biochemical and physiological effects.
Mechanism of Action
3-Methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one acts as a selective antagonist of the glycine receptor by binding to the receptor and blocking the action of glycine, which is an endogenous ligand of the receptor. This results in a decrease in inhibitory neurotransmission in the central nervous system. This compound also enhances the activity of the GABA receptor by binding to a specific site on the receptor and increasing its sensitivity to GABA, which results in an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the modulation of synaptic transmission, the regulation of neuronal excitability, and the modulation of sensory processing. This compound has also been found to have analgesic effects and has been studied for its potential use in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one in lab experiments is its selectivity for the glycine receptor, which allows for the specific modulation of inhibitory neurotransmission in the central nervous system. However, one limitation of using this compound is its potential toxicity, which requires careful handling and dosing.
Future Directions
There are several future directions for the study of 3-Methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one, including the investigation of its potential use in the treatment of chronic pain, the study of its effects on synaptic plasticity and learning and memory, and the development of more selective and potent glycine receptor antagonists. Additionally, the use of this compound in combination with other compounds may provide new insights into the mechanisms of inhibitory neurotransmission and the development of novel treatments for neurological disorders.
Synthesis Methods
3-Methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one can be synthesized through a multi-step process, starting with the reaction of 4-hydroxybutanal with methylsulfonyl chloride to form the intermediate 4-(methylsulfonyl)butanal. This intermediate is then reacted with 2-pyrrolidone to form this compound.
Scientific Research Applications
3-Methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to act as a selective antagonist of the glycine receptor, which is a neurotransmitter receptor that plays a role in inhibitory neurotransmission in the central nervous system. This compound has also been found to enhance the activity of the GABA receptor, which is another neurotransmitter receptor that plays a role in inhibitory neurotransmission.
Properties
IUPAC Name |
3-methylsulfanyl-1-(oxan-4-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO2S/c1-14-9-2-5-11(10(9)12)8-3-6-13-7-4-8/h8-9H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMAMFMPELSRANW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CCN(C1=O)C2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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